Cas no 114948-09-3 (1H-Indole-5-carbothioamide)

• Product Name: 1H-Indole-5-carbothioamide
• CAS No: 114948-09-3
• MF: C₉H₈N₂S
• MW: 176.238220214844
• MDL: MFCD05662473
• CID: 130541
• PubChem ID: 17995802
• Update Time: 2025-05-25

1H-Indole-5-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carbothioamide
• 1H-INDOLE-5-CARBOTHIOIC ACID AMIDE,
• 5-Thiocarbamoyl-indol
• indole-5-carbothioic acid amide
• INDOLE-5-CARBOXAMIDE,THIO
• Indole-5-carboxamide,thio-(6CI)
• THIO-INDOLE-5-CARBOXAMIDE
• 1H-INDOLE-5-CARBOTHIOIC ACID AMIDE
• A894093
• EN300-1843372
• CS-0268053
• DTXSID30592029
• MOWDVBRNTWWNHD-UHFFFAOYSA-N
• 114948-09-3
• AKOS006291899
• SCHEMBL3708430
• 5-indole-thiocarboxamide
• AB21770
• FT-0723460
• MFCD05662473
• DB-060651

• MDL： MFCD05662473
• Inchi： 1S/C9H8N2S/c10-9(12)7-1-2-8-6(5-7)3-4-11-8/h1-5,11H,(H2,10,12)
• InChI Key： MOWDVBRNTWWNHD-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC2=C(C=CN2)C=1)N

Computed Properties

• Exact Mass: 176.04100
• Monoisotopic Mass: 176.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.90000
• LogP: 2.50240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indole-5-carbothioamide

1H-Indole-5-carbothioamide (CAS No. 114948-09-3): A Comprehensive Overview

1H-Indole-5-carbothioamide, also known by its CAS registry number CAS No. 114948-09-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of indole, a heterocyclic aromatic organic compound with a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The presence of the carbothioamide group at the 5-position of the indole ring introduces unique chemical properties, making it a valuable molecule for various applications.

The structure of 1H-indole-5-carbothioamide can be described as follows: the indole core consists of two fused rings—a benzene ring and a pyrrole ring—where the nitrogen atom is located at position 1. The carbothioamide group (-C(NH)SH) is attached to position 5 of the indole ring. This substitution pattern influences the electronic properties of the molecule, making it suitable for participation in various chemical reactions and interactions.

Recent studies have highlighted the potential of CAS No. 114948-09-3 in drug discovery and development. The indole moiety is well-known for its biological activity, and the addition of the carbothioamide group further enhances its pharmacological properties. Researchers have explored its role as a potential therapeutic agent in treating various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that this compound exhibits anti-proliferative activity against certain cancer cell lines, suggesting its potential as an anti-cancer drug.

In addition to its biological applications, 1H-indole-5-carbothioamide has also found use in materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics, such as in the development of new types of semiconductors and optoelectronic devices. Recent advancements in synthetic methods have enabled the efficient production of this compound, facilitating its use in large-scale applications.

The synthesis of CAS No. 114948-09-3 involves several steps, including the preparation of the indole core and subsequent functionalization with the carbothioamide group. Researchers have developed novel synthetic routes that improve yield and purity, making this compound more accessible for both academic and industrial applications. These methods often involve multi-component reactions or catalytic processes, which are highly efficient and environmentally friendly.

From an environmental standpoint, there is growing interest in understanding the ecological impact of compounds like 1H-indole-5-carbothioamide. Studies are being conducted to assess its biodegradability and potential toxicity to aquatic organisms. These investigations are crucial for ensuring that its use does not pose risks to ecosystems or human health.

In conclusion, CAS No. 114948-09-3, or 1H-indole-5-carbothioamide, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as an important molecule for future innovations in medicine, materials science, and beyond.